Cas no 2034604-91-4 (5-[4-fluoro-3-(1H-1,2,3,4-tetrazol-5-yl)benzenesulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane)

• Product Name: 5-[4-fluoro-3-(1H-1,2,3,4-tetrazol-5-yl)benzenesulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane
• CAS No: 2034604-91-4
• MF: C₁₂H₁₂FN₅O₃S
• MW: 325.318783760071
• CID: 5336631
• Update Time: 2025-10-22

5-[4-fluoro-3-(1H-1,2,3,4-tetrazol-5-yl)benzenesulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 5-((4-fluoro-3-(1H-tetrazol-5-yl)phenyl)sulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane
• 5-[4-fluoro-3-(2H-tetrazol-5-yl)phenyl]sulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane
• 5-[4-fluoro-3-(1H-1,2,3,4-tetrazol-5-yl)benzenesulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane

• Inchi： 1S/C12H12FN5O3S/c13-11-2-1-9(4-10(11)12-14-16-17-15-12)22(19,20)18-5-8-3-7(18)6-21-8/h1-2,4,7-8H,3,5-6H2,(H,14,15,16,17)
• InChI Key： RSDJEYUXQCENLY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C2N=NNN=2)C=1)F)(N1CC2CC1CO2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 529
• XLogP3: 0.3
• Topological Polar Surface Area: 109

Additional information on 5-[4-fluoro-3-(1H-1,2,3,4-tetrazol-5-yl)benzenesulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane

5-[4-fluoro-3-(1H-1,2,3,4-tetrazol-5-yl)benzenesulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane: A Comprehensive Overview

The compound 5-[4-fluoro-3-(1H-1,2,3,4-tetrazol-5-yl)benzenesulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane, identified by the CAS number 2034604914, has emerged as a significant molecule in the field of organic chemistry and pharmacology. This compound is notable for its complex structure, which combines a bicyclic framework with a tetrazole-containing benzenesulfonyl group. The presence of the tetrazole moiety and the fluorine atom in the aromatic ring contributes to its unique chemical properties and potential biological activity.

Recent studies have highlighted the importance of tetrazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The bicyclic structure of this compound adds further complexity and may enhance its bioavailability and stability. Researchers have explored the synthesis of this compound through various routes, including nucleophilic aromatic substitution and coupling reactions, which have been optimized to achieve high yields and purity.

The fluorine atom in the aromatic ring plays a critical role in modulating the electronic properties of the molecule, making it more susceptible to specific biochemical interactions. The benzenesulfonyl group is known for its ability to act as a leaving group in certain reactions, which could be exploited in designing prodrugs or delivery systems. Furthermore, the tetrazole ring is a well-known heterocyclic structure with applications in medicinal chemistry due to its ability to form hydrogen bonds and participate in metal coordination.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting enzymes involved in inflammation and cancer progression. For instance, studies have demonstrated its potential as an inhibitor of cyclooxygenase (COX) enzymes, which are key players in inflammatory processes. Additionally, its ability to modulate cellular signaling pathways associated with cancer cell proliferation has been investigated using advanced techniques such as CRISPR-Cas9 gene editing and mass spectrometry-based proteomics.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure the formation of the desired stereochemistry and regioselectivity. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining product quality. This method has been validated through comparative studies with traditional heating methods, confirming its efficiency and scalability.

From an environmental standpoint, researchers have also examined the eco-friendly aspects of synthesizing this compound. Green chemistry principles have been applied to minimize waste generation and reduce energy consumption during the synthesis process. For example, solvent-free reactions and catalytic systems have been employed to enhance sustainability without compromising product quality.

In conclusion, 5-[4-fluoro-3-(1H-1,2,3,4-tetrazol-5-yl)benzenesulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane represents a cutting-edge molecule with diverse applications in drug discovery and chemical synthesis. Its unique structure and functional groups make it a valuable tool for exploring new therapeutic strategies while adhering to modern green chemistry practices.